Cas no 1199-25-3 (1-benzothiophene-5-carboxamide)

• Product Name: 1-benzothiophene-5-carboxamide
• CAS No: 1199-25-3
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD20707631
• CID: 4562706
• PubChem ID: 23512795
• Update Time: 2024-03-01

1-benzothiophene-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• benzo[b]thiophene-5-carboxylic acid amide
• benzo[b]thiophene-5-carboxamide
• 1-benzothiophene-5-carboxamide

• MDL： MFCD20707631
• Inchi： 1S/C9H7NOS/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H2,10,11)
• InChI Key： SWLXXUVUBCIWHL-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(N)=O)C=C1C=CS2

Computed Properties

• Exact Mass: 177.025
• Monoisotopic Mass: 177.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes